2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019109335-500g |
1-(4-Chlorophenyl)cyclopentanecarboxylic acid |
80789-69-1 | 95% | 500g |
$885.04 | 2023-09-01 | |
| Chemenu | CM202284-500g |
1-(4-Chlorophenyl)cyclopentanecarboxylic acid |
80789-69-1 | 95% | 500g |
$796 | 2021-06-15 | |
| Ambeed | A455746-250mg |
1-(4-Chlorophenyl)cyclopentanecarboxylic acid |
80789-69-1 | 95% | 250mg |
$10.00 | 2021-07-07 | |
| Ambeed | A455746-1g |
1-(4-Chlorophenyl)cyclopentanecarboxylic acid |
80789-69-1 | 95% | 1g |
$17.0 | 2025-04-16 | |
| Ambeed | A455746-5g |
1-(4-Chlorophenyl)cyclopentanecarboxylic acid |
80789-69-1 | 95% | 5g |
$28.0 | 2025-04-16 | |
| Ambeed | A455746-25g |
1-(4-Chlorophenyl)cyclopentanecarboxylic acid |
80789-69-1 | 95% | 25g |
$94.0 | 2025-04-16 | |
| Ambeed | A455746-100g |
1-(4-Chlorophenyl)cyclopentanecarboxylic acid |
80789-69-1 | 95% | 100g |
$344.0 | 2025-04-16 | |
| Chemenu | CM202284-500g |
1-(4-Chlorophenyl)cyclopentanecarboxylic acid |
80789-69-1 | 95% | 500g |
$796 | 2022-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | SG879-5g |
1-(4-Chlorophenyl)cyclopentanecarboxylic acid |
80789-69-1 | 98.0%(GC&T) | 5g |
￥504.0 | 2022-06-10 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 141569-5G |
1-(4-Chlorophenyl)cyclopentanecarboxylic acid |
80789-69-1 | 98% | 5G |
￥414.43 | 2022-02-24 |
1-(4-Chlorophenyl)cyclopentanecarboxylic acid, identified by its Chemical Abstracts Service (CAS) number 80789-69-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclopentanecarboxylic acid moiety attached to a 4-chlorophenyl group, has garnered attention due to its structural uniqueness and potential biological activities. The presence of the chloro substituent on the aromatic ring enhances its interactiveness with biological targets, making it a valuable scaffold for drug discovery programs.
The compound’s structural framework combines the rigidity of the cyclopentane ring with the versatility of the phenyl ring, which is further modulated by the electron-withdrawing effect of the chlorine atom. This combination allows for diverse interactions with enzymes and receptors, making it a promising candidate for developing novel therapeutic agents. In recent years, there has been growing interest in such heterocyclic compounds due to their ability to modulate biological pathways effectively.
Recent studies have highlighted the potential of 1-(4-Chlorophenyl)cyclopentanecarboxylic acid in addressing various therapeutic challenges. Researchers have been exploring its pharmacological profile, particularly in terms of its interaction with metabolic enzymes and signaling pathways. Preliminary in vitro studies suggest that this compound exhibits inhibitory activity against certain key enzymes involved in inflammation and pain management. The cyclopentanecarboxylic acid moiety, in particular, has been found to influence the conformational flexibility of the molecule, which is crucial for binding affinity and specificity.
The 4-chlorophenyl group plays a pivotal role in determining the compound’s pharmacokinetic properties. Chlorine atoms are known to enhance lipophilicity, which can improve membrane permeability and thus oral bioavailability. This feature is particularly advantageous in drug development, where achieving optimal therapeutic levels is essential. Additionally, the electron-withdrawing nature of chlorine can modulate reactivity, influencing both synthetic pathways and biological interactions.
In the context of medicinal chemistry, 1-(4-Chlorophenyl)cyclopentanecarboxylic acid represents an excellent starting point for structure-activity relationship (SAR) studies. By systematically modifying functional groups or substituents, researchers can fine-tune its biological activity to target specific diseases more effectively. For instance, replacing the carboxylic acid group with an amide or ester derivative could alter its solubility and metabolic stability, offering new avenues for therapeutic intervention.
One of the most exciting applications of this compound lies in its potential as a precursor for more complex drug molecules. Its unique structural features make it amenable to further chemical modifications, allowing chemists to design derivatives with enhanced potency and selectivity. In particular, derivatives of this compound have shown promise in preclinical models as inhibitors of certain kinases and transcription factors implicated in cancer and neurodegenerative diseases.
The synthesis of 1-(4-Chlorophenyl)cyclopentanecarboxylic acid involves multi-step organic reactions that showcase modern synthetic methodologies. Key steps typically include Friedel-Crafts acylation followed by reduction and functional group transformations. Advances in catalytic processes have enabled more efficient and sustainable synthesis routes, reducing waste and improving yield. These innovations are critical in pharmaceutical manufacturing, where cost-effectiveness and environmental impact are increasingly important considerations.
From a regulatory perspective, 1-(4-Chlorophenyl)cyclopentanecarboxylic acid must meet stringent quality standards before it can be used in clinical trials or commercial products. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to ensure purity and consistency. Compliance with Good Manufacturing Practices (GMP) is essential to guarantee that the final product meets safety and efficacy requirements.
The future prospects of 1-(4-Chlorophenyl)cyclopentanecarboxylic acid are bright, given its versatility as a pharmacological scaffold. Ongoing research aims to uncover new therapeutic applications by leveraging its unique structural features. Collaborative efforts between academia and industry are likely to accelerate progress, leading to novel treatments for unmet medical needs. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases.
In conclusion,1-(4-Chlorophenyl)cyclopentanecarboxylic acid (CAS No. 80789-69-1) stands out as a promising entity in pharmaceutical research due to its distinctive structure and potential biological activities. Its synthesis, pharmacological profile, and future applications underscore its significance in modern drug discovery efforts. As scientists continue to explore its capabilities,this compound promises to contribute significantly to advancements in medicine.
Audited Supplier
Audited Supplier
Audited Supplier
Audited Supplier
Audited Supplier
